Cas no 1186482-11-0 (1-Bromo-4-propoxy-2-(trifluoromethyl)benzene)

1-Bromo-4-propoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-4-propoxy-2-(trifluoromethyl)benzene
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- Inchi: 1S/C10H10BrF3O/c1-2-5-15-7-3-4-9(11)8(6-7)10(12,13)14/h3-4,6H,2,5H2,1H3
- InChI Key: HTAKXMKGIUXNTO-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=C(OCCC)C=C1C(F)(F)F
1-Bromo-4-propoxy-2-(trifluoromethyl)benzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Aaron | AR022IAE-10g |
1-bromo-4-propoxy-2-(trifluoromethyl)benzene |
1186482-11-0 | 95% | 10g |
$765.00 | 2025-02-13 | |
abcr | AB604175-1g |
1-Bromo-4-propoxy-2-(trifluoromethyl)benzene; . |
1186482-11-0 | 1g |
€158.30 | 2024-07-19 | ||
abcr | AB604175-25g |
1-Bromo-4-propoxy-2-(trifluoromethyl)benzene; . |
1186482-11-0 | 25g |
€1308.60 | 2024-07-19 | ||
abcr | AB604175-10g |
1-Bromo-4-propoxy-2-(trifluoromethyl)benzene; . |
1186482-11-0 | 10g |
€692.70 | 2024-07-19 | ||
abcr | AB604175-5g |
1-Bromo-4-propoxy-2-(trifluoromethyl)benzene; . |
1186482-11-0 | 5g |
€429.50 | 2024-07-19 | ||
Aaron | AR022IAE-5g |
1-bromo-4-propoxy-2-(trifluoromethyl)benzene |
1186482-11-0 | 95% | 5g |
$450.00 | 2025-02-13 |
1-Bromo-4-propoxy-2-(trifluoromethyl)benzene Related Literature
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
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Oliver D. John Food Funct., 2020,11, 6946-6960
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
Additional information on 1-Bromo-4-propoxy-2-(trifluoromethyl)benzene
1-Bromo-4-Propoxy-2-(Trifluoromethyl)Benzene: A Comprehensive Overview
1-Bromo-4-propoxy-2-(trifluoromethyl)benzene (CAS No. 1186482-11-0) is a versatile aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a propoxy group, and a trifluoromethyl group attached to a benzene ring. The combination of these substituents imparts distinctive chemical properties, making it an invaluable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.
The bromine atom in the molecule serves as an excellent leaving group, facilitating nucleophilic aromatic substitution reactions. This property is particularly advantageous in the construction of complex molecular frameworks. Recent studies have highlighted the use of 1-bromo-4-propoxy-2-(trifluoromethyl)benzene in the synthesis of biologically active compounds, where its reactivity and selectivity play pivotal roles. For instance, researchers have employed this compound as a key intermediate in the development of novel anticancer agents, leveraging its ability to undergo precise substitution reactions under mild conditions.
The propoxy group attached to the benzene ring contributes to the compound's solubility and stability. This feature is crucial in ensuring the compatibility of the molecule with various reaction conditions. Moreover, the trifluoromethyl group introduces electron-withdrawing effects, which enhance the electrophilicity of the aromatic ring. This characteristic is exploited in the design of high-performance polymers and electronic materials, where controlled reactivity is essential.
Recent advancements in synthetic methodologies have further expanded the applications of 1-bromo-4-propoxy-2-(trifluoromethyl)benzene. For example, its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has enabled the construction of intricate molecular architectures with unprecedented efficiency. These reactions are not only environmentally friendly but also contribute to the sustainability of chemical processes.
In addition to its synthetic applications, 1-bromo-4-propoxy-2-(trifluoromethyl)benzene has found utility in analytical chemistry as a reference standard for chromatographic techniques. Its well-defined structure and stability make it an ideal candidate for calibrating instruments used in quality control and purity analysis.
From a safety standpoint, 1-bromo-4-propoxy-2-(trifluoromethyl)benzene exhibits moderate toxicity, necessitating appropriate handling procedures. However, its benefits far outweigh its risks when used responsibly within controlled environments.
In conclusion, 1-bromo-4-propoxy-2-(trifluoromethyl)benzene (CAS No. 1186482-11-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile reactivity and stability, positions it as an indispensable tool in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its significance in shaping future innovations remains undiminished.
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